Cas no 1158239-70-3 (1-(tetrahydro-2H-thiopyran-4-yl)piperidine-4-carboxylic acid)

• Product Name: 1-(tetrahydro-2H-thiopyran-4-yl)piperidine-4-carboxylic acid
• CAS No: 1158239-70-3
• MF: C₁₁H₁₉NO₂S
• MW: 229.339061975479
• MDL: MFCD15201840
• CID: 4561172
• PubChem ID: 65056085
• Update Time: 2025-10-28

1-(tetrahydro-2H-thiopyran-4-yl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(tetrahydro-2H-thiopyran-4-yl)piperidine-4-carboxylic acid

• MDL： MFCD15201840
• Inchi： 1S/C11H19NO2S/c13-11(14)9-1-5-12(6-2-9)10-3-7-15-8-4-10/h9-10H,1-8H2,(H,13,14)
• InChI Key： RQLJDWXTSKNMSM-UHFFFAOYSA-N
• SMILES： N1(C2CCSCC2)CCC(C(O)=O)CC1

Experimental Properties

• Color/Form: No date available
• Density: 1.2±0.1 g/cm3
• Melting Point: No date available
• Boiling Point: 388.9±42.0 °C at 760 mmHg
• Flash Point: 189.0±27.9 °C
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

1-(tetrahydro-2H-thiopyran-4-yl)piperidine-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 1-(tetrahydro-2H-thiopyran-4-yl)piperidine-4-carboxylic acid

Exploring the Potential of 1-(tetrahydro-2H-thiopyran-4-yl)piperidine-4-carboxylic acid (CAS No. 1158239-70-3) in Modern Applications

The compound 1-(tetrahydro-2H-thiopyran-4-yl)piperidine-4-carboxylic acid, identified by the CAS number 1158239-70-3, has emerged as a significant molecule in the field of organic chemistry and materials science. This compound, with its unique structural features, has garnered attention for its potential applications in drug development, material synthesis, and advanced chemical engineering. Recent studies have highlighted its role in enhancing the efficiency of chemical reactions and its compatibility with various industrial processes.

The molecular structure of 1-(tetrahydro-2H-thiopyran-4-yl)piperidine-4-carboxylic acid is characterized by a tetrahydrothiopyran ring fused with a piperidine ring, which introduces a high degree of structural flexibility. This flexibility allows the molecule to adapt to various chemical environments, making it an ideal candidate for use in complex reaction systems. The presence of a carboxylic acid group further enhances its reactivity, enabling it to participate in a wide range of chemical transformations.

Recent research has focused on optimizing the synthesis of this compound to improve yield and purity. By employing novel catalytic systems and green chemistry principles, scientists have developed more efficient methods for producing CAS No. 1158239-70-3. These advancements not only reduce production costs but also minimize environmental impact, aligning with global sustainability goals.

In terms of applications, 1-(tetrahydro-2H-thiopyran-4-yl)piperidine-4-carboxylic acid has shown promise in the pharmaceutical industry as a building block for drug molecules. Its ability to form stable complexes with metal ions makes it particularly useful in designing new drug delivery systems. Additionally, its role as a precursor in the synthesis of advanced materials, such as high-performance polymers and nanocomposites, has been extensively explored.

The latest studies also highlight the potential of this compound in biotechnology. Researchers have demonstrated its effectiveness as an inhibitor of certain enzymes involved in metabolic pathways, opening new avenues for therapeutic interventions. Furthermore, its compatibility with biological systems suggests its potential use in bio-based materials and sustainable manufacturing processes.

In conclusion, the compound CAS No. 1158239-70-based materials are at the forefront of modern chemical innovation. With ongoing research and development efforts, this molecule is poised to play a pivotal role in advancing various industries while contributing to a more sustainable future.